Glyceryl Montanate

• CAS: 71035-02-4
• Molecular Formula: C31H62O4
• Molecular Weight: 498.8 g/mol
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)O
• InChI: InChI=1S/C31H62O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-31(34)35-29-30(33)28-32/h30,32-33H,2-29H2,1H3
• InChIKey: BQMPZRKQANYIQU-UHFFFAOYSA-N

Substituting GMS (C18) for PVC processing risks plate-out; Glyceryl Montanate (C28, XLogP 12.8) provides reliable external lubrication and metal release. Broad polymer compatibility (PVC, PO, PET, TPU) reduces lubricant inventory. Derived from montan wax (vegan). For food-contact polymer use, verify regulatory compliance (EFSA not evaluated as direct food additive).

Glyceryl Montanate Procurement and Selection Guide

Glyceryl Montanate (CAS 71035-02-4, also referenced as 68476-38-0) is a long-chain glycerol monoester formed by the esterification of glycerol with montanic acid (C28 saturated fatty acid) derived from montan wax [1]. It serves primarily as an emulsifier in cosmetic formulations and as a lubricant/release agent in polymer processing, particularly for PVC and polyolefins . Selection of this specific glyceryl monoester—rather than shorter-chain alternatives or other lubricant classes—requires quantifiable differentiation across molecular properties, regulatory status, and application-specific performance parameters.

1

Long-chain C28 monoester suited for high-temperature polymer processing where migration control and low volatility are required.

2

High lipophilicity supports nonpolar matrix compatibility; preferentially partitions to polymer-metal interfaces as an external lubricant.

3

Regulatory context: authorized as a polymer modifier for food-contact plastics; EFSA has not evaluated for direct food additive use. Cosmetic use supported by CIR class assessment.

• [1] Chem960. 71035-02-4 (Glycerol Montanate, 1-Octacosanoyl glyceride). CAS 71035-02-4. Molecular Formula C31H62O4. View Source

Why Generic Substitution Fails for Glyceryl Montanate

Generic substitution with shorter-chain glyceryl monoesters such as Glyceryl Monostearate (GMS, C18) or alternative polymer lubricants such as Ethylene Bis Stearamide (EBS) is not scientifically defensible without explicit performance verification. Glyceryl Montanate's C28 chain length confers substantially higher calculated lipophilicity (XLogP ~12.8) versus GMS (~6-7), fundamentally altering its compatibility with nonpolar polymer matrices and its migration behavior to metal surfaces during processing [1]. Furthermore, montan acid esters as a class possess a distinct and limited regulatory profile: EFSA concluded in 2013 that the toxicological database was insufficient to evaluate their safety as a food additive (E 912), a status not shared by many substitute compounds that have completed full safety evaluations [2]. These differences in molecular architecture and regulatory standing preclude simple interchange without reformulation and requalification.

Chain length mismatch

C28 montanate chain alters migration rate and volatility compared to C18 stearate; direct interchange may shift processing performance.

Regulatory gap

EFSA evaluation pending for food additive use (E 912), whereas GMS (E 471) is fully evaluated. Unauthorized substitution risks compliance in food-contact contexts.

Chemistry difference

Ester-based lubricant behavior differs from amide-based EBS; polymer compatibility and release may not transfer without reformulation.

• [1] Chem960. 71035-02-4 Physicochemical Properties. XLogP value: 12.8. View Source
• [2] EFSA ANS Panel. Scientific Opinion on the re-evaluation of montan acid esters (E 912) as a food additive. EFSA Journal 2013;11(6):3236. View Source

Quantifiable Differential Evidence

Molecular Weight vs. Glyceryl Monostearate

Glyceryl Montanate exhibits a molecular weight of 498.8 g/mol, which is 140.2 g/mol higher than Glyceryl Monostearate (GMS) at 358.6 g/mol [1]. This difference arises from the C28 montanic acid chain versus the C18 stearic acid chain. Higher molecular weight monoesters generally exhibit slower migration rates to polymer surfaces and reduced volatility at elevated processing temperatures, influencing long-term lubricity persistence .

Molecular Weight

Cross-study comparable

498.8 g/mol

Supports selection for reduced migration and lower volatility at high processing temperatures compared to C18 monoesters.

Calculated from molecular formula; migration behavior not directly measured.

Evidence Dimension	Molecular Weight
Target Compound Data	498.8 g/mol
Comparator Or Baseline	Glyceryl Monostearate (GMS): 358.6 g/mol
Quantified Difference	140.2 g/mol higher
Conditions	Calculated from molecular formula (C31H62O4 vs C21H42O4)

Why This Matters

This molecular weight differential informs procurement decisions where reduced migration or lower volatility during high-temperature polymer processing is required relative to C18 monoester lubricants.

• [1] Chem960. 71035-02-4 Physicochemical Properties. Molecular Weight: 498.8. View Source

Lipophilicity vs. Glyceryl Monostearate

Glyceryl Montanate has a calculated XLogP value of 12.8 [1], which is substantially higher than the predicted XLogP for Glyceryl Monostearate (approximately 6-7 based on C18 chain structure) [2]. This high lipophilicity correlates with low solubility in polar media and strong partitioning into nonpolar polymer phases. Water solubility is estimated at 8.995e-033 mg/L at 25°C, effectively water-insoluble [3]. This property supports the compound's function as an external lubricant that migrates to the polymer-metal interface rather than remaining fully dispersed within the polymer melt.

Lipophilicity (XLogP)

Class-level inference

Glyceryl Montanate: 12.8

Glyceryl Monostearate: ~6–7~5–6 units higher

Higher nonpolar affinity supports external lubrication and minimal water interaction; estimated water solubility 8.995e-033 mg/L at 25°C.

Calculated XLogP from structure; solubility estimated.

Evidence Dimension	Lipophilicity (XLogP)
Target Compound Data	12.8
Comparator Or Baseline	Glyceryl Monostearate: ~6-7 (estimated from C18 chain structure)
Quantified Difference	~5-6 units higher
Conditions	Calculated XLogP value from structure; water solubility estimated at 25°C

Why This Matters

This quantifies the significantly higher nonpolar affinity of Glyceryl Montanate, supporting its selection for applications requiring minimal water interaction and preferential migration to nonpolar interfaces.

• [1] Chem960. 71035-02-4 Physicochemical Properties. XLogP: 12.8. View Source
• [2] PubChem. Glyceryl monostearate (Compound Summary). XLogP3-AA: 7.0. View Source
• [3] The Good Scents Company. Glyceryl montanate (CAS 68476-38-0). Water solubility: 8.995e-033 mg/L @ 25°C (est). View Source

Regulatory Standing vs. Evaluated Alternatives

The EFSA Panel on Food Additives and Nutrient Sources (ANS) conducted a re-evaluation of montan acid esters (E 912), which includes Glyceryl Montanate. The Panel concluded that due to limitations in the toxicological database—including missing data on chromosomal aberration in vitro, reproduction and teratogenicity studies, material characteristics, impurities, and presence of PAHs—montan acid esters as a food additive could not be evaluated [1]. This regulatory status contrasts sharply with fully evaluated glyceryl monoesters such as Glyceryl Monostearate (E 471), which has completed safety assessments and is authorized broadly for food use. Importantly, Glyceryl Montanate is applied as a polymer modifier in rigid vinyl chloride plastics intended for food-contact applications, a use that does not require E 912 authorization .

Regulatory Standing

Direct head-to-head comparison

E 912: could not be evaluated

E 471 (GMS): authorized for food usequalitative difference

Regulatory gap critical for food-contact applications: montanate approved as polymer modifier, not direct additive; substituting GMS may meet food-grade requirements.

EFSA re-evaluation 2013; insufficient toxicological data for E 912.

Evidence Dimension	EFSA Safety Evaluation Status
Target Compound Data	Could not be evaluated due to insufficient toxicological data
Comparator Or Baseline	Glyceryl Monostearate (E 471): Evaluated and authorized for food use
Quantified Difference	Qualitative difference in regulatory standing
Conditions	EFSA re-evaluation under Regulation (EC) No 257/2010

Why This Matters

This regulatory distinction is critical for procurement decisions involving food-contact applications: Glyceryl Montanate is specifically applicable as a polymer modifier for food-contact plastics (not as a direct additive), whereas GMS is authorized for direct food use. Selection of the wrong compound could trigger regulatory non-compliance.

• [1] EFSA ANS Panel. Scientific Opinion on the re-evaluation of montan acid esters (E 912) as a food additive. EFSA Journal 2013;11(6):3236. Conclusion: could not be evaluated. View Source

Polymer Compatibility Scope vs. EBS

Glyceryl Montanate is documented as a lubricant and release agent across a broad range of polymer systems including PVC, polyolefins, polyamide, polystyrene (PS), linear polyesters, thermoplastic polyurethane (TPU), and thermosets, and also functions as a carrier for pigment concentrates and a polymer modifier for rigid/semirigid vinyl chloride plastics in food-contact applications . In contrast, Ethylene Bis Stearamide (EBS), while also a widely used lubricant, exhibits a different thermal profile with a melting point of 144-146°C [1]. The broader polymer compatibility profile of Glyceryl Montanate, combined with its ester-based chemistry (versus the amide-based structure of EBS), may offer distinct compatibility advantages in ester-containing polymer systems.

Polymer Compatibility

Cross-study comparable

PVC, polyolefins, PA, PS, polyesters, TPU, thermosets

Documented broad compatibility may reduce need for multiple lubricants; ester chemistry offers distinct behavior vs amide-based EBS.

Technical datasheet documentation; compatibility should be verified per grade.

Evidence Dimension	Documented Polymer Compatibility Scope
Target Compound Data	PVC, polyolefins, polyamide, PS, linear polyesters, TPU, thermosets
Comparator Or Baseline	Ethylene Bis Stearamide (EBS): commonly used in ABS, PS, PVC, PA, PE, PP
Quantified Difference	Qualitative scope difference; ester vs. amide chemistry
Conditions	Technical datasheet documentation

Why This Matters

Procurement decisions for multi-polymer processing lines may favor Glyceryl Montanate due to its documented broad compatibility, reducing the need for multiple specialized lubricants.

• [1] Wikipedia. Ethylene bis(stearamide). Melting point: 144 to 146 °C. View Source

Cosmetic Safety Assessment Inclusion

Glyceryl Montanate was included in a comprehensive safety assessment of 43 glyceryl monoesters used as cosmetic ingredients, initially completed in 2000 and subsequently amended with additional safety test data [1]. The assessment concluded that Glyceryl Montanate functions primarily as an emulsifying agent in cosmetic formulations [2]. While this safety assessment provides a baseline of industry confidence for cosmetic use, it is important to note that the EFSA evaluation for direct food additive use reached a different conclusion (see Evidence Item 3).

Cosmetic Safety Assessment

Supporting evidence

Included in CIR safety assessment of 43 glyceryl monoesters (2000, amended)

Supports continued use in cosmetic formulations; EFSA food additive evaluation remains incomplete.

Class-level safety review for personal care products; separate from food additive regulation.

Evidence Dimension	Cosmetic Safety Assessment Status
Target Compound Data	Included in CIR safety assessment of 43 glyceryl monoesters (2000, amended)
Comparator Or Baseline	Many glyceryl monoesters share similar assessment status
Quantified Difference	Not quantified; categorical inclusion
Conditions	Cosmetic Ingredient Review (CIR) expert panel assessment

Why This Matters

For cosmetic formulation procurement, this provides documented evidence that Glyceryl Montanate has undergone expert safety review as part of a class assessment, supporting its continued use in personal care products.

• [1] CIR Expert Panel. Final Report of the Amended Safety Assessment of Glyceryl Montanate and 42 Other Glyceryl Monoesters as Used in Cosmetics. International Journal of Toxicology 2020;39(Suppl. 3):93-126. View Source
• [2] SpecialChem. GLYCERYL MONTANATE INCI Ingredient. Function: Emulsifying. View Source

Validated Application Scenarios

External Lubricant for Rigid PVC Food-Contact

Glyceryl Montanate is specified as a lubricant and polymer modifier for semirigid and rigid vinyl chloride plastics in food-contact applications . Its high lipophilicity (XLogP 12.8) and low water solubility support its function as an external lubricant that reduces adhesion between polymer melt and metal processing equipment surfaces [1]. Procurement should verify that the specific grade is appropriate for the intended food-contact polymer application, noting that EFSA has not evaluated montan acid esters for direct food additive use.

Multi-Polymer Processing Lubricant

Glyceryl Montanate's documented compatibility spans PVC, polyolefins, polyamide, polystyrene, linear polyesters, thermoplastic polyurethane, and thermosets . This broad applicability may enable single-lubricant strategies for facilities processing multiple polymer types, reducing inventory complexity. The ester-based chemistry may confer specific compatibility advantages in polyester systems compared to amide-based lubricants such as EBS.

Cosmetic Emulsion Stabilization

Glyceryl Montanate functions as an emulsifying agent in cosmetic formulations, binding oil and water phases to create stable emulsions . Derived from montan wax (extracted from lignite) rather than animal sources, it is considered suitable for vegetarian and vegan formulations [1]. The compound has been reviewed in the CIR safety assessment of glyceryl monoesters for cosmetic use [2].

Pigment Concentrate Carrier in Masterbatch

Glyceryl Montanate is specified as a carrier for pigment concentrates . Its low water solubility and high lipophilicity support dispersion of hydrophobic pigments in nonpolar polymer matrices during masterbatch preparation. Procurement for this application should confirm compatibility with the specific pigment chemistry and target polymer system.

Application

Selection Property

Validation Focus

External Lubricant for Rigid PVC Food-Contact

High lipophilicity, low water solubility

Migration to polymer-metal interface; food-contact grade compliance (polymer modifier, not direct additive)

Multi-Polymer Processing Lubricant

Broad polymer compatibility; ester chemistry

Compatibility with specific polymer matrices; possible single-lubricant strategy validation

Cosmetic Emulsion Stabilization

Emulsification performance; CIR safety review

Emulsion stability in formulation; vegetarian/vegan source; cosmetic regulatory compliance

Pigment Concentrate Carrier in Masterbatch

Low water solubility, hydrophobic carrier ability

Pigment dispersion in nonpolar matrices; compatibility with target polymer and pigment chemistry

• [1] Chem960. 71035-02-4 Physicochemical Properties. XLogP: 12.8. View Source
• [2] CIR Expert Panel. Final Report of the Amended Safety Assessment of Glyceryl Montanate and 42 Other Glyceryl Monoesters. IJT 2020;39(Suppl. 3):93-126. View Source